Cas no 1361591-25-4 (5'-Nitro-3,4,5-trichloro-3'-(trifluoromethyl)biphenyl)

• Product Name: 5'-Nitro-3,4,5-trichloro-3'-(trifluoromethyl)biphenyl
• CAS No: 1361591-25-4
• MF: C₁₃H₅Cl₃F₃NO₂
• MW: 370.538511037827
• CID: 4991371
• Update Time: 2025-10-25

5'-Nitro-3,4,5-trichloro-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Nitro-3,4,5-trichloro-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H5Cl3F3NO2/c14-10-3-7(4-11(15)12(10)16)6-1-8(13(17,18)19)5-9(2-6)20(21)22/h1-5H
• InChI Key： YKAARWNGBPZLOU-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=CC(=CC(C(F)(F)F)=C1)[N+](=O)[O-])Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 406
• XLogP3: 6.1
• Topological Polar Surface Area: 45.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5'-Nitro-3,4,5-trichloro-3'-(trifluoromethyl)biphenyl

Comprehensive Overview of 5'-Nitro-3,4,5-trichloro-3'-(trifluoromethyl)biphenyl (CAS No. 1361591-25-4)

The compound 5'-Nitro-3,4,5-trichloro-3'-(trifluoromethyl)biphenyl (CAS No. 1361591-25-4) is a highly specialized organic intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring nitro, trichloro, and trifluoromethyl functional groups, makes it a valuable building block for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in developing novel active pharmaceutical ingredients (APIs) and crop protection agents.

In recent years, the demand for fluorinated compounds like 5'-Nitro-3,4,5-trichloro-3'-(trifluoromethyl)biphenyl has surged, driven by their enhanced stability and bioavailability. This trend aligns with the growing focus on sustainable chemistry and green synthesis, where efficient and eco-friendly production methods are prioritized. The compound's CAS No. 1361591-25-4 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

The synthesis of 5'-Nitro-3,4,5-trichloro-3'-(trifluoromethyl)biphenyl involves multi-step reactions, including halogenation and nitration, which require precise control to achieve high yields and purity. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize the compound, ensuring compliance with stringent quality standards. Its lipophilicity and electron-withdrawing properties make it particularly useful in designing drug candidates targeting metabolic disorders and infectious diseases.

From an industrial perspective, CAS No. 1361591-25-4 is often discussed in the context of scale-up challenges and process optimization. Companies are investing in continuous flow chemistry and catalysis to improve the efficiency of producing such complex intermediates. Additionally, regulatory frameworks like REACH and FDA guidelines emphasize the need for thorough safety and environmental assessments, further highlighting the compound's significance in modern chemical manufacturing.

In conclusion, 5'-Nitro-3,4,5-trichloro-3'-(trifluoromethyl)biphenyl (CAS No. 1361591-25-4) represents a critical component in the advancement of medicinal chemistry and agrochemical innovation. Its versatile applications and the ongoing research into its properties underscore its importance in addressing global challenges in healthcare and agriculture. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics and sustainable crop solutions.